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Compound of Interest

Compound Name: Tetrabutylammonium cyanate

Cat. No.: B1599153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

tetrabutylammonium cyanate in organic solvents. Due to the limited availability of specific

quantitative data in publicly accessible literature, this document focuses on qualitative solubility

characteristics, factors influencing solubility, and standardized experimental protocols for its

determination. This guide is intended to support researchers and professionals in the effective

use of tetrabutylammonium cyanate in various applications, including organic synthesis and

pharmaceutical development.

Introduction to Tetrabutylammonium Cyanate
Tetrabutylammonium cyanate is a quaternary ammonium salt consisting of a

tetrabutylammonium cation ((C₄H₉)₄N⁺) and a cyanate anion (OCN⁻). Its structure, featuring a

large, non-polar cation, categorizes it as a phase-transfer catalyst and an ionic liquid precursor.

The solubility of tetrabutylammonium cyanate is a critical parameter that governs its

application in chemical reactions, particularly in facilitating reactions between immiscible

phases.

Chemical Structure:

Cation: Tetrabutylammonium ((C₄H₉)₄N⁺)

Anion: Cyanate (OCN⁻)
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Molecular Formula: C₁₇H₃₆N₂O

Appearance: White solid

Qualitative Solubility Profile
A thorough review of scientific literature did not yield specific quantitative solubility data for

tetrabutylammonium cyanate in various organic solvents. However, based on its chemical

structure and the reported solvents used in its synthesis, a qualitative assessment of its

solubility can be provided.

Tetrabutylammonium salts are generally soluble in polar organic solvents. The preparation of

tetrabutylammonium cyanate has been described using methanol as a solvent, indicating

good solubility in this protic solvent.[1] Its use in metathesis reactions in acetonitrile also

suggests its solubility in polar aprotic solvents.[1]

Expected Solubility:

High Solubility: Expected in polar aprotic solvents such as acetonitrile, N,N-

dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone. These solvents can

effectively solvate both the large, sterically hindered cation and the cyanate anion.

Good to Moderate Solubility: Expected in polar protic solvents like methanol, ethanol, and

isopropanol.

Limited to Low Solubility: Expected in nonpolar solvents such as toluene, hexane, and

diethyl ether.

Quantitative Solubility Data
As of the compilation of this guide, specific quantitative solubility data for tetrabutylammonium
cyanate in organic solvents is not readily available in peer-reviewed literature or chemical

databases. The following table is provided as a template for researchers to populate with

experimentally determined data.
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Molar Solubility
(mol/L)

Acetonitrile 25 Data not available Data not available

N,N-

Dimethylformamide

(DMF)

25 Data not available Data not available

Dimethyl Sulfoxide

(DMSO)
25 Data not available Data not available

Methanol 25 Data not available Data not available

Dichloromethane 25 Data not available Data not available

Acetone 25 Data not available Data not available

Toluene 25 Data not available Data not a available

Hexane 25 Data not available Data not available

Experimental Protocol for Solubility Determination
The following is a generalized protocol for the experimental determination of the solubility of

tetrabutylammonium cyanate in an organic solvent using the isothermal shake-flask method.

4.1. Materials and Equipment

Tetrabutylammonium cyanate (high purity)

Organic solvent of interest (analytical grade)

Analytical balance

Thermostatically controlled shaker or water bath

Vials with airtight seals

Syringe filters (e.g., 0.22 µm PTFE)
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Volumetric flasks and pipettes

High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer

Drying oven

4.2. Procedure

Sample Preparation: Add an excess amount of tetrabutylammonium cyanate to a known

volume or mass of the selected organic solvent in a sealed vial. The presence of undissolved

solid is crucial to ensure that the solution is saturated.

Equilibration: Place the vial in a thermostatically controlled shaker set to the desired

temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to

ensure that equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. Maintain the temperature of the vial during this step.

Sample Collection: Carefully withdraw a known volume of the supernatant using a syringe.

Filtration: Immediately filter the collected supernatant through a syringe filter to remove any

suspended solid particles.

Quantification:

Accurately dilute the filtered saturated solution with the same solvent to a concentration

within the linear range of the analytical instrument.

Analyze the concentration of tetrabutylammonium cyanate in the diluted sample using a

pre-calibrated HPLC or UV-Vis spectrophotometer.

Calculation: Calculate the solubility using the following formula:

Solubility (g/L) = (Concentration of diluted sample (g/L)) x (Dilution factor)

4.3. Experimental Workflow Diagram
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Caption: Experimental workflow for solubility determination.
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Role as a Phase-Transfer Catalyst
Tetrabutylammonium cyanate's solubility in organic solvents allows it to function as a phase-

transfer catalyst. It facilitates the transfer of the cyanate anion from an aqueous or solid phase

into an organic phase, where it can react with an organic substrate.

5.1. Mechanism of Phase-Transfer Catalysis

Aqueous Phase

Organic Phase

M⁺OCN⁻ + (C₄H₉)₄N⁺X⁻

R-X + (C₄H₉)₄N⁺OCN⁻

Phase TransferR-OCN + (C₄H₉)₄N⁺X⁻

Reaction

Catalyst Regeneration

Click to download full resolution via product page

Caption: Role of tetrabutylammonium cyanate in phase-transfer catalysis.

In this process, the tetrabutylammonium cation pairs with the cyanate anion, and the resulting

ion pair, being soluble in the organic phase due to the bulky butyl groups, is transferred across

the phase boundary. In the organic phase, the "naked" cyanate anion is highly reactive and

readily participates in the desired reaction.

Conclusion
While quantitative solubility data for tetrabutylammonium cyanate in organic solvents

remains to be systematically documented, its chemical nature as a quaternary ammonium salt
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provides a strong basis for predicting its solubility behavior. It is expected to be highly soluble in

polar aprotic solvents, making it a valuable reagent and catalyst in a variety of organic

transformations. The experimental protocol detailed in this guide provides a standardized

method for researchers to determine the precise solubility in solvents relevant to their specific

applications, thereby enabling more efficient process development and optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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